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Compound of Interest

Compound Name: Alanine, N-(2-hydroxyethyl)- (9CI)

CAS No.: 121307-72-0

Cat. No.: B1142308

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Principles of Chemical Waste Management
The responsible disposal of laboratory chemicals is not merely a procedural task but a

fundamental aspect of ensuring a safe and sustainable research environment. The primary

goal is to prevent harm to personnel, the public, and the environment. All chemical waste,

including Alanine, N-(2-hydroxyethyl)-, must be treated as hazardous unless explicitly

determined to be non-hazardous by a qualified professional, such as a member of your

institution's Environmental Health and Safety (EHS) department.[1]

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA). Laboratories are categorized as generators

of hazardous waste and must comply with specific regulations regarding waste accumulation,

storage, labeling, and disposal.[2][3] It is imperative that all laboratory personnel are trained in

these procedures.[1]
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A thorough understanding of the hazards associated with Alanine, N-(2-hydroxyethyl)- is the

first step in its safe handling and disposal.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation Danger
H315: Causes skin

irritation

Serious Eye Damage Danger
H318: Causes serious

eye damage

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

Warning
H335: May cause

respiratory irritation

Data sourced from PubChem CID 222905[4]

These classifications underscore the importance of appropriate personal protective equipment

(PPE) during handling and disposal, including safety goggles with side shields, chemical-

resistant gloves, and a lab coat.[5] All waste handling should ideally be conducted in a well-

ventilated area or a chemical fume hood.[5]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Alanine, N-(2-

hydroxyethyl)- and associated waste materials.

Waste Segregation and Containerization
Proper segregation at the point of generation is crucial to prevent dangerous chemical

reactions and to ensure compliant disposal.

Solid Waste:

Unused or expired solid Alanine, N-(2-hydroxyethyl)- should be collected in its original

container or a clearly labeled, chemically compatible container.
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Contaminated disposables, such as weigh boats, gloves, and paper towels, must be

collected in a designated solid hazardous waste container.[5]

Liquid Waste:

Aqueous solutions containing Alanine, N-(2-hydroxyethyl)- must be collected in a

designated aqueous hazardous waste container.

Do not mix this waste stream with organic solvents or other incompatible chemicals.[6]

Container Management:

All waste containers must be in good condition, free of leaks, and kept securely closed

when not in use.[1] The original chemical container is often the most suitable for waste

collection.[1]

Containers must be made of materials compatible with the waste.[1]

Labeling of Hazardous Waste
Accurate and complete labeling of waste containers is a strict regulatory requirement.[2]

All containers used for accumulating waste must be clearly marked with the words

"Hazardous Waste".[2][7]

The label must also include the full chemical name: "Waste Alanine, N-(2-hydroxyethyl)-" and

a clear indication of the hazards (e.g., "Irritant," "Corrosive").[4][7]

The "open date" (the date waste is first added to the container) and the "fill date" (the date

the container is full) must be recorded on the label.[7]

Storage of Hazardous Waste
Laboratories are permitted to store hazardous waste in designated Satellite Accumulation

Areas (SAAs) at or near the point of generation.[2][8]

The total amount of hazardous waste stored in an SAA must not exceed 55 gallons.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pdf.benchchem.com/11826/Proper_Disposal_of_Amino_PEG7_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.medlabmag.com/article/1577
https://www.medlabmag.com/article/1577
https://www.safety.duke.edu/sites/default/files/Lab-Waste-Management-Practice.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-hydroxyethyl_-beta-alanine
https://www.safety.duke.edu/sites/default/files/Lab-Waste-Management-Practice.pdf
https://www.safety.duke.edu/sites/default/files/Lab-Waste-Management-Practice.pdf
https://www.medlabmag.com/article/1577
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.medlabmag.com/article/1577
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste containers should be stored in a secure area under the control of laboratory

personnel.[7]

Ensure secondary containment is used to prevent the spread of material in case of a leak or

spill.

Arranging for Disposal
Once a waste container is full or has been in accumulation for the maximum allowed time

(typically 12 months), it must be removed from the laboratory for disposal.[7][8]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.[7]

Do not attempt to dispose of chemical waste down the sink unless explicitly permitted by

your institution's EHS department for specific, neutralized, and non-hazardous substances.

[1][2] Alanine, N-(2-hydroxyethyl)- should not be disposed of via sewer systems.[9]

Follow all institutional procedures for requesting and documenting the waste pickup.

Spill Management
In the event of a spill of Alanine, N-(2-hydroxyethyl)-, the following steps should be taken:

Control and Contain: Immediately alert others in the area and restrict access.

Personal Protection: Don appropriate PPE, including respiratory protection if necessary.[9]

Absorb: Cover the spill with an inert absorbent material such as vermiculite or sand.[10]

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[5]

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.[5]

Report: Report the spill to your laboratory supervisor and EHS department.
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Decontamination of Labware
Disposable Labware: Items such as pipette tips and plastic tubes that have come into

contact with Alanine, N-(2-hydroxyethyl)- should be disposed of in the solid hazardous waste

container.[5]

Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as

hazardous liquid waste.[5] After decontamination, the glassware can be washed according to

standard laboratory procedures.

Disposal Decision Workflow
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Waste Generation
(Alanine, N-(2-hydroxyethyl)-)
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liquid?
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hazardous waste container.
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Label container:
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Store in Satellite
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Is container full or
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for pickup.
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Alanine, N-(2-hydroxyethyl)-.
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Regulatory Framework and Institutional Policies
It is crucial to recognize that while federal regulations from the EPA provide a baseline, state

and local regulations may be more stringent.[2] Furthermore, each research institution will have

its own specific chemical hygiene plan and waste management procedures. Always consult

and adhere to your institution's policies, which are typically managed by the EHS department.

The American Chemical Society (ACS) also provides valuable resources and recommendations

for laboratory waste management.[3]

Conclusion
The proper disposal of Alanine, N-(2-hydroxyethyl)- is a multi-step process that requires careful

attention to detail, from initial hazard assessment to final waste pickup. By following these

guidelines, researchers can ensure a safe laboratory environment, protect the environment,

and maintain compliance with all applicable regulations. Proactive and responsible chemical

waste management is a cornerstone of scientific integrity and excellence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

